Cas no 207511-12-4 (1-methyl-2H-tetrazole-5-thione;hydrate)
207511-12-4 structure
Product Name:1-methyl-2H-tetrazole-5-thione;hydrate
CAS No:207511-12-4
MF:C2H6N4OS
MW:134.160237789154
CID:2840830
PubChem ID:57375642
Update Time:2025-04-21
1-methyl-2H-tetrazole-5-thione;hydrate Chemical and Physical Properties
Names and Identifiers
-
- 207511-12-4
- 1-Methyl-1,2-dihydro-5H-tetrazole-5-thione--water (1/1)
- DTXSID80724994
- 1-methyl-2H-tetrazole-5-thione;hydrate
-
- Inchi: 1S/C2H4N4S.H2O/c1-6-2(7)3-4-5-6;/h1H3,(H,3,5,7);1H2
- InChI Key: NIAIUMJDIJBPOR-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C.O
Computed Properties
- Exact Mass: 134.02623200Da
- Monoisotopic Mass: 134.02623200Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.1Ų
1-methyl-2H-tetrazole-5-thione;hydrate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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